Cas no 1111020-59-7 (N-benzyl-2-{[5-oxo-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}acetamide)

• Product Name: N-benzyl-2-{[5-oxo-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}acetamide
• CAS No: 1111020-59-7
• MF: C₂₆H₂₃N₅O₂S
• MW: 469.558123826981
• CID: 5342257
• Update Time: 2025-06-28

N-benzyl-2-{[5-oxo-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide
• N-benzyl-2-[[5-oxo-4-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide
• N-benzyl-2-{[5-oxo-4-(2-phenylethyl)-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]thio}acetamide
• N-benzyl-2-{[5-oxo-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}acetamide

• Inchi： 1S/C26H23N5O2S/c32-23(27-17-20-11-5-2-6-12-20)18-34-26-29-28-25-30(16-15-19-9-3-1-4-10-19)24(33)21-13-7-8-14-22(21)31(25)26/h1-14H,15-18H2,(H,27,32)
• InChI Key： MYUFQXOFCIRUKA-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC=CC=1)=O)C1=NN=C2N1C1C=CC=CC=1C(N2CCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 697
• XLogP3: 4.2
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-benzyl-2-{[5-oxo-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}acetamide

N-Benzyl-2-{[5-Oxo-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1111020-59-7, known as N-benzyl-2-{[5-oxo-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl}acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfur-containing heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a complex arrangement of aromatic rings and heterocyclic moieties, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The presence of multiple functional groups in N-benzyl-2-{[5-oxo...}acetamide allows for diverse interactions with biological systems, potentially leading to novel therapeutic applications. For instance, the sulfur atom in the sulfanyl group plays a crucial role in modulating the compound's reactivity and stability, which are critical factors in pharmacokinetics and drug delivery systems.

One of the most promising areas of research involving this compound is its potential as a biological inhibitor. Researchers have demonstrated that certain derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways. This makes it a potential candidate for the development of targeted therapies in oncology and neurodegenerative diseases. Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in metalloenzyme inhibition and catalysis.

The synthesis of N-benzyl-2-{[5-oxo...}acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of advanced techniques such as click chemistry and transition metal-catalyzed coupling reactions has significantly improved the efficiency and scalability of its production. These methods not only enhance the purity of the final product but also reduce the environmental impact associated with traditional synthetic routes.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the compound's molecular structure. These tools provide detailed insights into the spatial arrangement of atoms and functional groups, which are essential for understanding its chemical behavior and biological activity.

From an environmental perspective, the compound's biodegradability and toxicity profiles are critical considerations for its safe handling and application. Preliminary studies indicate that it exhibits low toxicity towards non-target organisms, making it a safer option for use in pharmaceutical formulations. However, further research is required to fully assess its long-term environmental impact.

In conclusion, N-benzyl-2-{[5-oxo...}acetamide represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and biological applications, positions it as a key player in future scientific innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic knowledge and industrial applications.